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Compound of Interest

Compound Name: Erdosteine-13C4

Cat. No.: B12432074

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling guidelines for Erdosteine-
13C4, a stable isotope-labeled derivative of the mucolytic agent Erdosteine. Given its
application in pharmaceutical research and development, particularly in metabolic and
pharmacokinetic studies, a thorough understanding of its safety profile and proper handling
procedures is paramount for laboratory personnel.[1][2][3] This document outlines the known
hazards, exposure controls, and emergency procedures, presenting available data in a
structured format to ensure the safety of researchers and the integrity of experimental
outcomes.

Section 1: Physicochemical and Toxicological
Profile

While extensive toxicological data for Erdosteine-13C4 is not readily available, the safety
profile is largely extrapolated from its parent compound, Erdosteine. The material should be
handled with the care required for a novel chemical substance where the full extent of its
properties may not be fully understood.[4]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula Ca13C4H11NO4S2 [1]
Molecular Weight 253.28 g/mol [1][5]
Appearance Solid [4]
Solubility DMSO, Methanol (sparingly) [4]
Storage Recommended long-term (14106]
storage at -20°C or 2-8°C.
Table 2: Toxicological Information
Hazard Classification Description Source

Acute Oral Toxicity

Category 4: Harmful if

swallowed.

[4]

Inhalation

May be toxic if inhaled. May
cause respiratory tract

irritation.

[4]

Skin Contact

May be harmful if absorbed
through skin. May cause skin

irritation.

[4]

Eye Contact

May cause eye irritation.

Causes serious eye irritation.

[4]

WHMIS Class

D1B: Toxic material causing
immediate and serious toxic

effects.

To the best of current knowledge, the chemical, physical, and toxicological properties of

Erdosteine-13C4 have not been thoroughly investigated.[4][7]
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Section 2: Hazard Identification and Safety
Precautions

Erdosteine-13C4 is classified as harmful if swallowed and may cause irritation to the skin,
eyes, and respiratory tract.[4] All personnel handling this compound must be fully aware of the
potential hazards and adhere to the prescribed safety protocols.

Hazard Statements:

e H302: Harmful if swallowed.[4]

Precautionary Statements:

e P201: Obtain special instructions before use.[4]

o P202: Do not handle until all safety precautions have been read and understood.[4]
e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash hands thoroughly after handling.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Section 3: Experimental Protocols and Handling
Procedures

Detailed experimental protocols for toxicological assessment of Erdosteine-13C4 are not
publicly available. However, the following general laboratory procedures are mandatory when
handling this compound.

3.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling Erdosteine-
13C4 to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Safety glasses with side-
) shields conforming to EN166
Eye/Face Protection [4][6]
(EV) or NIOSH (US) approved

standards.

Handle with compatible
chemical-resistant gloves.

Hand Protection Gloves must be inspected prior  [4][8][9]
to use. Use proper glove

removal technique.

Wear appropriate protective
) ] clothing to prevent skin
Skin and Body Protection ) [416181110]
exposure. A lab coat is

recommended.

In case of insufficient
ventilation or dust formation,

Respiratory Protection wear suitable respiratory [418119]
equipment (e.g., NIOSH-

approved respirator).

3.2 Engineering Controls
e Work should be conducted in a well-ventilated area.[6][3]
e Use a local exhaust ventilation system to minimize the dispersion of dust.[10]

 Facilities storing or utilizing this material should be equipped with an eyewash fountain and a
safety shower.[6][10]

3.3 General Handling and Hygiene
e Avoid contact with skin, eyes, and clothing.[6][8]

e Avoid the formation of dust and aerosols.[8][9]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://esschemco.com/wp-content/uploads/2020/10/Erdosteine-13C4.pdf
https://aksci.com/sds/K510_SDS.pdf
https://esschemco.com/wp-content/uploads/2020/10/Erdosteine-13C4.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.echemi.com/sds/erdosteine-pd1805145604.html
https://esschemco.com/wp-content/uploads/2020/10/Erdosteine-13C4.pdf
https://aksci.com/sds/K510_SDS.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.tcichemicals.com/BE/en/sds/E1026_EU_6N.pdf
https://esschemco.com/wp-content/uploads/2020/10/Erdosteine-13C4.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.echemi.com/sds/erdosteine-pd1805145604.html
https://aksci.com/sds/K510_SDS.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.tcichemicals.com/BE/en/sds/E1026_EU_6N.pdf
https://aksci.com/sds/K510_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/E1026_EU_6N.pdf
https://aksci.com/sds/K510_SDS.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.chemicalbook.com/msds/erdosteine.pdf
https://www.echemi.com/sds/erdosteine-pd1805145604.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][6]
» Do not eat, drink, or smoke in laboratory areas.[6]

o Keep the container tightly closed when not in use.[4][6]

Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Source

Rinse mouth with water. Do

NOT induce vomiting. Call a
If Swallowed POISON CENTER or

doctor/physician if you feel

unwell.

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

In Case of Eye Contact )
Remove contact lenses if

present and easy to do. Seek

medical attention.

[4161(8]

Immediately flush skin with
plenty of water for at least 15
minutes while removing

In Case of Skin Contact contaminated clothing. Wash

contaminated clothing before

reuse. If irritation persists, seek

medical attention.

[416](8]

Move the person into fresh air.
If not breathing, give artificial
If Inhaled respiration. If breathing is
difficult, give oxygen. Seek
immediate medical attention.

[elelel

4.1 Spill and Leak Procedures

Ensure adequate ventilation.[3][9]

Evacuate personnel to safe areas.[3][9]

Wear appropriate personal protective equipment.[6][8]

Avoid dust formation.[8][9]
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» Sweep up the spilled solid material, taking care not to disperse dust, and place it into a
suitable, closed container for disposal.[6][10]

e Prevent the product from entering drains, other waterways, or soil.[6][8]

Section 5: Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the compound and to
prevent environmental contamination.

5.1 Storage

o Store in a tightly closed container in a dry and well-ventilated place.[4][8]

o Recommended long-term storage temperature is -20°C or between 2-8°C.[1][4][6]
o Store away from incompatible materials such as strong oxidizing agents.[4][10]
5.2 Disposal

» Dispose of the unused product and contaminated packaging in accordance with federal,
state, and local regulations.[4]

e Do not allow the chemical to enter drains.[8]

Section 6: Workflow and Pathway Diagrams

To visually summarize the critical safety and handling procedures, the following workflow
diagram has been created.
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Erdosteine-13C4: Laboratory Safety and Handling Workflow

1. Preparation and Risk Assessment 4. Emergency Response
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Y
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Handling Complete
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Y
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Y
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Y
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Caption: General laboratory workflow for the safe handling of Erdosteine-13C4.
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Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a comprehensive risk assessment that should be
conducted by qualified personnel for specific laboratory conditions and procedures. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12432074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

